1-[(4-butylcyclohexyl)carbonyl]-4-methylpiperazine hydrochloride

• IUPAC Name: (4-butylcyclohexyl)-(4-methylpiperazin-1-yl)methanone;hydrochloride
• InChI: InChI=1S/C16H30N2O.ClH/c1-3-4-5-14-6-8-15(9-7-14)16(19)18-12-10-17(2)11-13-18;/h14-15H,3-13H2,1-2H3;1H
• InChI Key: KJYVLRWDMBWCGW-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1CCC(CC1)C(=O)N2CCN(CC2)C.Cl
• Molecular Formula: C16H31ClN2O
• Molecular Weight: 302.9 g/mol

Description

1-[(4-butylcyclohexyl)carbonyl]-4-methylpiperazine hydrochloride, also known as Boc-4-amino-piperidine, is a chemical compound used in scientific research. It is a piperazine derivative that is commonly used as a building block in the synthesis of various pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-[(4-butylcyclohexyl)carbonyl]-4-methylpiperazine hydrochloridepiperidine is not fully understood. However, it is known to inhibit the activity of various enzymes by binding to their active sites. 1-[(4-butylcyclohexyl)carbonyl]-4-methylpiperazine hydrochloridepiperidine is also known to interact with cell membranes and affect their permeability.
Biochemical and Physiological Effects:
1-[(4-butylcyclohexyl)carbonyl]-4-methylpiperazine hydrochloridepiperidine has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes such as proteases and kinases. 1-[(4-butylcyclohexyl)carbonyl]-4-methylpiperazine hydrochloridepiperidine has also been shown to affect cell membrane permeability and inhibit cell growth. Additionally, it has been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[(4-butylcyclohexyl)carbonyl]-4-methylpiperazine hydrochloridepiperidine in lab experiments include its versatility, ease of synthesis, and wide range of applications. However, its limitations include its potential toxicity and the need for proper handling and storage.

Future Directions

There are many future directions for the use of 1-[(4-butylcyclohexyl)carbonyl]-4-methylpiperazine hydrochloridepiperidine in scientific research. One direction is the development of new inhibitors for various enzymes using 1-[(4-butylcyclohexyl)carbonyl]-4-methylpiperazine hydrochloridepiperidine as a building block. Another direction is the synthesis of new anticancer agents, antiviral agents, and antibiotics using 1-[(4-butylcyclohexyl)carbonyl]-4-methylpiperazine hydrochloridepiperidine. Additionally, the use of 1-[(4-butylcyclohexyl)carbonyl]-4-methylpiperazine hydrochloridepiperidine in drug delivery systems and the development of new biomaterials is an area of interest for future research.
Conclusion:
In conclusion, 1-[(4-butylcyclohexyl)carbonyl]-4-methylpiperazine hydrochloridepiperidine is a versatile and widely used chemical compound in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. 1-[(4-butylcyclohexyl)carbonyl]-4-methylpiperazine hydrochloridepiperidine has many potential applications in the development of new drugs and biomaterials, and its use in scientific research is likely to continue to grow in the future.

Synthesis Methods

The synthesis of 1-[(4-butylcyclohexyl)carbonyl]-4-methylpiperazine hydrochloridepiperidine involves the reaction of 4-amino-piperidine with Boc-anhydride in the presence of a base. The reaction results in the formation of 1-[(4-butylcyclohexyl)carbonyl]-4-methylpiperazine hydrochloridepiperidine. The product can be purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

1-[(4-butylcyclohexyl)carbonyl]-4-methylpiperazine hydrochloridepiperidine is widely used in scientific research as a building block in the synthesis of various pharmaceuticals. It is commonly used in the synthesis of inhibitors for various enzymes such as proteases and kinases. 1-[(4-butylcyclohexyl)carbonyl]-4-methylpiperazine hydrochloridepiperidine is also used in the synthesis of anticancer agents, antiviral agents, and antibiotics.